Cas no 1701411-73-5 (5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid)

• Product Name: 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid
• CAS No: 1701411-73-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD32710708
• CID: 5668164
• PubChem ID: 163333338
• Update Time: 2025-05-18

5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26976673
• 1701411-73-5
• 5-(3-{[(tert-butoxy)carbonyl]amino}propyl)pyridine-3-carboxylic acid
• 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid

• MDL： MFCD32710708
• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-6-4-5-10-7-11(12(17)18)9-15-8-10/h7-9H,4-6H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： XIMYPNGMOLYIHZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCC1C=NC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid

Research Brief on 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid (CAS: 1701411-73-5)

5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid (CAS: 1701411-73-5) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of small-molecule inhibitors and therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its structural versatility and potential for modification. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, synthetic pathways, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid as a precursor in the synthesis of novel kinase inhibitors. The study emphasized its role in enhancing the binding affinity of inhibitors to target proteins, particularly in oncology research. The compound's tert-butoxycarbonyl (Boc) protecting group was found to facilitate selective deprotection, enabling efficient downstream functionalization.

In addition to its synthetic utility, recent research has explored the compound's potential as a scaffold for drug discovery. A 2024 preprint on bioRxiv reported its incorporation into a library of pyridine-based derivatives screened for antimicrobial activity. Preliminary results indicated promising activity against Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. This underscores the compound's potential in addressing antibiotic resistance.

From a methodological perspective, advancements in green chemistry have been applied to the synthesis of 5-(3-{(tert-butoxy)carbonylamino}propyl)pyridine-3-carboxylic acid. A recent Organic Process Research & Development article detailed a solvent-free mechanochemical approach, achieving higher yields (85-90%) compared to traditional solution-phase methods. This innovation aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Looking ahead, the compound's unique structural features continue to attract attention in drug development. Its pyridine core and carboxylic acid functionality make it amenable to diverse chemical modifications, while the Boc group offers strategic advantages in multi-step syntheses. Future research directions may include its application in PROTAC (proteolysis-targeting chimera) design and as a building block for covalent inhibitors. The ongoing exploration of this compound reflects its enduring relevance in advancing chemical biology and therapeutic discovery.